Cas no 69439-68-5 (2,4,8,10-Tetraoxa-3,9-diphosphaspiro[5.5]undecane,3,9-bis(isotridecyloxy)- (9CI))

2,4,8,10-Tetraoxa-3,9-diphosphaspiro[5.5]undecane,3,9-bis(isotridecyloxy)- (9CI) structure
69439-68-5 structure
Product Name:2,4,8,10-Tetraoxa-3,9-diphosphaspiro[5.5]undecane,3,9-bis(isotridecyloxy)- (9CI)
CAS No:69439-68-5
MF:C31H62O6P2
MW:592.767912387848
CID:515075
PubChem ID:44154172
Update Time:2025-04-19

2,4,8,10-Tetraoxa-3,9-diphosphaspiro[5.5]undecane,3,9-bis(isotridecyloxy)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 2,4,8,10-Tetraoxa-3,9-diphosphaspiro[5.5]undecane,3,9-bis(isotridecyloxy)- (9CI)
    • 3,9-Bis(isotridecyloxy)-2,4,8,10-tetraoxa-3,9-diphosphaspiro(5.5)undecane
    • 3,9-bis(11-methyldodecoxy)-2,4,8,10-tetraoxa-3,9-diphosphaspiro[5.5]undecane
    • 3,9-bis(isotridecyloxy)-2,4,8,10-tetraoxa-3,9-diphosphaspiro[5.5]undecane
    • DTXSID50219600
    • 69439-68-5
    • NS00036854
    • EINECS 274-006-9
    • Inchi: 1S/C31H62O6P2/c1-29(2)21-17-13-9-5-7-11-15-19-23-32-38-34-25-31(26-35-38)27-36-39(37-28-31)33-24-20-16-12-8-6-10-14-18-22-30(3)4/h29-30H,5-28H2,1-4H3
    • InChI Key: DLPYIYGAPYPKQX-UHFFFAOYSA-N
    • SMILES: P1(OCCCCCCCCCCC(C)C)OCC2(COP(OCCCCCCCCCCC(C)C)OC2)CO1

Computed Properties

  • Exact Mass: 592.40246
  • Monoisotopic Mass: 592.402
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 39
  • Rotatable Bond Count: 24
  • Complexity: 498
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.4A^2
  • XLogP3: 11.3

Experimental Properties

  • PSA: 55.38
  • LogP: 10.88720
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